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molecular formula C7H15ClN2O B8264241 9-Methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane hydrochloride

9-Methyl-3-oxa-7,9-diazabicyclo[3.3.1]nonane hydrochloride

Cat. No. B8264241
M. Wt: 178.66 g/mol
InChI Key: DILGPWAPDMNXTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09115152B2

Procedure details

To a solution of 112g (1.5g, 5.3 mmol) in a mixture of toluene (15 ml) and THF (15 ml) was added LiAlH4 (0.42g, 10.8 mmol). The reaction mixture was heated at 110° C. overnight. Then it was poured into HCl (2 mol). The organic layer was partitioned and the water layer was evaporated to dryness and dissolved in methanol. The resulting suspension was filtered and the filtrate was evaporated to give 112h (800 mg, 43%) as a colorless oil. MS: [M+H]+: 143
Name
112g
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
15 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
15 mL
Type
solvent
Reaction Step One
Name
LiAlH4
Quantity
0.42 g
Type
reactant
Reaction Step Two
Name
HCl
Quantity
2 mol
Type
reactant
Reaction Step Three
Name
112h
Yield
43%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH:7]2[CH2:8][O:9][CH2:10][CH:3]1[CH2:4][N:5](S(C1C=CC=CC=1)(=O)=O)[CH2:6]2.[H-].[H-].[H-].[H-].[Li+].[Al+3].[ClH:26]>C1(C)C=CC=CC=1.C1COCC1>[ClH:26].[CH3:1][N:2]1[CH:7]2[CH2:8][O:9][CH2:10][CH:3]1[CH2:4][NH:5][CH2:6]2 |f:1.2.3.4.5.6,10.11|

Inputs

Step One
Name
112g
Quantity
1.5 g
Type
reactant
Smiles
CN1C2CN(CC1COC2)S(=O)(=O)C2=CC=CC=C2
Name
toluene
Quantity
15 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Name
THF
Quantity
15 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
LiAlH4
Quantity
0.42 g
Type
reactant
Smiles
[H-].[H-].[H-].[H-].[Li+].[Al+3]
Step Three
Name
HCl
Quantity
2 mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The organic layer was partitioned
CUSTOM
Type
CUSTOM
Details
the water layer was evaporated to dryness
DISSOLUTION
Type
DISSOLUTION
Details
dissolved in methanol
FILTRATION
Type
FILTRATION
Details
The resulting suspension was filtered
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated

Outcomes

Product
Name
112h
Type
product
Smiles
Cl.CN1C2CNCC1COC2
Measurements
Type Value Analysis
AMOUNT: MASS 800 mg
YIELD: PERCENTYIELD 43%
YIELD: CALCULATEDPERCENTYIELD 84.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.